![molecular formula C33H30N4OS2 B3025890 2-[5-[[10-(2-ethylhexyl)-10H-phenothiazin-3-yl]methylene]-4-oxo-3-phenyl-2-thiazolidinylidene]-propanedinitrile CAS No. 2376848-06-3](/img/structure/B3025890.png)
2-[5-[[10-(2-ethylhexyl)-10H-phenothiazin-3-yl]methylene]-4-oxo-3-phenyl-2-thiazolidinylidene]-propanedinitrile
Overview
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as color, density, hardness, melting and boiling points, and reactivity . Unfortunately, specific physical and chemical properties of this compound were not found in the available search results.Scientific Research Applications
Synthesis and Biological Activities
Synthesis of Thiazolidinone Derivatives : Thiazolidinone derivatives of phenothiazine, including those with structures similar to the specified compound, have been synthesized and tested for their antimicrobial and antituberculosis activities. These compounds have shown significant inhibition of bacterial and fungal growth (Sharma, Samadhiya, Srivastava, & Srivastava, 2012).
Antimicrobial Activity of Thiazole Derivatives : Compounds with thiazole and phenothiazine units demonstrate antimicrobial activities against bacterial and fungal isolates, including E. coli, Xanthomonas citri, Aspergillus fumigatus, Rhizoctonia solani, and Fusarium oxysporum (Wardkhan, Youssef, Hamed, & Ouf, 2008).
Pharmaceutical and Chemical Applications
Anticancer and Antioxidant Activities : Some phenothiazine derivatives exhibit anticancer and antioxidant activities, highlighting the potential of these compounds in medical applications (Saied, Kandeel, Abdelwahab, & Ahmed, 2019).
Applications in Dye-Sensitized Solar Cells : Phenothiazine derivatives, similar in structure to the specified compound, have been used in dye-sensitized solar cells (DSSCs), demonstrating their potential in renewable energy technologies (Wu, Yang, Hua, Tang, Zhang, Long, & Tian, 2010).
Corrosion Inhibition : Phenothiazinyl-thiazolyl-hydrazine derivatives act as corrosion inhibitors for carbon steel in acidic solutions. These compounds show potential for protecting metals from corrosion (Varvara, 2018).
Mechanism of Action
Target of Action
MIT-PZR, also known as 2-[(5Z)-5-[[10-(2-ethylhexyl)phenothiazin-3-yl]methylidene]-4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene]propanedinitrile, primarily targets the enzyme 15-lipoxygenase . This enzyme is a key regulator of oxidative stress and inflammation in all tissues .
Mode of Action
MIT-PZR interacts with its target, 15-lipoxygenase, by modulating its activity. Oxidative stress activates 15-lipoxygenase, resulting in increased inflammation and oxidative stress, and decreased cellular viability . By targeting this enzyme, MIT-PZR can potentially mitigate these effects .
Result of Action
MIT-PZR is a mitochondria-targeted fluorescent probe . It is aggregation-induced emission (AIE) active and displays absorption/emission maxima of 485/705 nm, respectively . It can be used in live cells and in vivo
Action Environment
It is known that mit-pzr is a mitochondria-targeted probe , suggesting that its action is likely influenced by the mitochondrial environment within cells
Safety and Hazards
Future Directions
The future directions for research on this compound could involve further exploration of its synthesis methods, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. Unfortunately, specific future directions for this compound were not found in the available search results .
properties
IUPAC Name |
2-[(5Z)-5-[[10-(2-ethylhexyl)phenothiazin-3-yl]methylidene]-4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene]propanedinitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C33H30N4OS2/c1-3-5-11-23(4-2)22-36-27-14-9-10-15-29(27)39-30-18-24(16-17-28(30)36)19-31-32(38)37(26-12-7-6-8-13-26)33(40-31)25(20-34)21-35/h6-10,12-19,23H,3-5,11,22H2,1-2H3/b31-19- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEYUDVPJRIVPOC-DXJNIWACSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)CN1C2=C(C=C(C=C2)C=C3C(=O)N(C(=C(C#N)C#N)S3)C4=CC=CC=C4)SC5=CC=CC=C51 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCC(CC)CN1C2=C(C=C(C=C2)/C=C\3/C(=O)N(C(=C(C#N)C#N)S3)C4=CC=CC=C4)SC5=CC=CC=C51 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H30N4OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
562.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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